Cas no 2680818-49-7 (2-acetamidospiro3.5nonane-2-carboxylic acid)

• Product Name: 2-acetamidospiro3.5nonane-2-carboxylic acid
• CAS No: 2680818-49-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5650285
• PubChem ID: 165916281
• Update Time: 2025-06-11

2-acetamidospiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamidospiro[3.5]nonane-2-carboxylic acid
• EN300-28274637
• 2680818-49-7
• 2-acetamidospiro3.5nonane-2-carboxylic acid

• Inchi： 1S/C12H19NO3/c1-9(14)13-12(10(15)16)7-11(8-12)5-3-2-4-6-11/h2-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： SXIYGPFETFDTSN-UHFFFAOYSA-N
• SMILES： OC(C1(CC2(CCCCC2)C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-acetamidospiro3.5nonane-2-carboxylic acid

2-Acetamidospiro[3.5]Nonane-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680818-49-7, commonly referred to as 2-acetamidospiro[3.5]nonane-2-carboxylic acid, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically a carbon atom. The spiro structure in this molecule contributes to its intriguing chemical properties and makes it a subject of interest for researchers in medicinal chemistry, materials science, and pharmacology.

Recent studies have highlighted the importance of spiro compounds in drug design, particularly due to their ability to modulate biological activity through structural diversity. The spiro[3.5]nonane framework in 2-acetamidospiro[3.5]nonane-2-carboxylic acid provides a rigid yet flexible structure that can potentially interact with various biological targets. This has led to investigations into its potential as a scaffold for developing novel therapeutic agents.

The synthesis of 2-acetamidospiro[3.5]nonane-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the spiro ring system. Researchers have employed various strategies, including intramolecular cyclization and ring-forming reactions, to construct the spiro core. The introduction of the acetamido group and the carboxylic acid moiety is crucial for tuning the compound's physicochemical properties, such as solubility and acidity, which are critical for its intended applications.

One of the most promising areas of research involving this compound is its potential role in drug delivery systems. The carboxylic acid group can be functionalized to form esters or amides, enabling the development of prodrugs or targeted delivery systems. Additionally, the acetamido group contributes to hydrogen bonding capabilities, which can enhance bioavailability and stability in physiological environments.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular modeling studies on 2-acetamidospiro[3.5]nonane-2-carboxylic acid. These studies have provided insights into its interaction with biomolecules such as enzymes and receptors, paving the way for its use in designing inhibitors or agonists for therapeutic targets.

In terms of toxicity and safety profiles, preliminary studies suggest that spiro compounds like this one exhibit low cytotoxicity under standard experimental conditions. However, further research is required to fully understand their long-term effects and biocompatibility.

Looking ahead, the versatility of spiro[3.5]nonane derivatives opens up possibilities for their application in fields beyond medicine, including materials science and nanotechnology. The unique electronic properties of these compounds could make them suitable candidates for organic electronics or advanced materials.